CID 78061067

• Molecular Formula: C5H15Si5
• Molecular Weight: 215.60 g/mol
• InChI: InChI=1S/C5H15Si5/c1-6-8(3)10(5)9(4)7-2/h1-5H3
• InChI Key: QVNRZWXJANJLBK-UHFFFAOYSA-N
• Canonical SMILES: C[Si][Si](C)[Si](C)[Si](C)[Si]C

Description

The compound with the identifier “CID 78061067” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 78061067 involves specific synthetic routes and reaction conditions. The synthetic methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. Detailed information on the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents .

Industrial Production Methods: Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include steps such as crystallization, purification, and quality control to produce the compound on an industrial scale .

Chemical Reactions Analysis

Types of Reactions: CID 78061067 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and properties.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired chemical transformations .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used.

Scientific Research Applications

CID 78061067 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various chemical reactions and synthesis processes. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is investigated for its therapeutic potential and pharmacological effects. In industry, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of CID 78061067 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 78061067 include other chemical entities with related structures and properties. These compounds can be identified using chemical databases and similarity search tools .

Uniqueness: this compound is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds

Conclusion

This compound is a compound of significant interest in various fields of science and industry. Its unique chemical properties, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds highlight its importance and potential for future research and development.